(R)-2-Amino-3-(2,4-dinitrophenyl)propanoic acid
Overview
Description
Scientific Research Applications
Spectrophotometric Analysis of Monosaccharides
The compound is utilized in the derivatization of monosaccharides like glucose for spectrophotometric analysis. This process aids in the detection of sugars, which are otherwise challenging due to their lack of a strong chromophore for UV-based detection . The stability of the derivative formed with D-2,4-DINITROPHENYLALANINE is crucial for accurate measurements in biological samples.
Pharmacokinetic Studies
In pharmacokinetics, D-2,4-DINITROPHENYLALANINE can be used to model the disposition of compounds within the body. For instance, it has been applied in studies to understand the pharmacokinetic–pharmacodynamic relationship of weight loss drugs, providing insights into their efficacy and toxicity .
Electrochemical Sensing
This compound has applications in the development of electrochemical sensors. It can be used to create polymeric materials that respond to the presence of neurotransmitters like thrombotonin, which is essential for understanding brain chemistry and potential treatments for neurological disorders .
Stability Testing in Biological Samples
The stability of glucose derivatives using D-2,4-DINITROPHENYLALANINE is significant for long-term studies. It suggests a potential for employing this procedure for glucose analysis in biological samples, which is vital for diabetes research and monitoring .
Mechanism of Action
Target of Action
The primary target of ®-2-Amino-3-(2,4-dinitrophenyl)propanoic acid, also known as D-2,4-Dinitrophenylalanine, is Pentaerythritol tetranitrate reductase in Enterobacter cloacae . This enzyme plays a crucial role in the organism’s metabolic processes .
Biochemical Pathways
The compound affects the biochemical pathways involving the target enzyme, Pentaerythritol tetranitrate reductase
Pharmacokinetics
Related compounds such as 2,4-dinitrophenol exhibit significant nonlinear pharmacokinetics, attributed to nonlinear plasma protein binding and nonlinear partitioning into liver and kidney . These properties could impact the bioavailability of the compound.
Result of Action
Related compounds such as 2,4-dinitrophenol have been observed to cause dose-dependent mitochondrial uncoupling, leading to rapid loss of atp as heat and uncontrolled hyperthermia .
properties
IUPAC Name |
(2R)-2-amino-3-(2,4-dinitrophenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O6/c10-7(9(13)14)3-5-1-2-6(11(15)16)4-8(5)12(17)18/h1-2,4,7H,3,10H2,(H,13,14)/t7-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLVUHQYJZJUDAM-SSDOTTSWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])CC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C[C@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40654627 |
Source
|
| Record name | 2,4-Dinitro-D-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40654627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1217849-53-0 |
Source
|
| Record name | 2,4-Dinitro-D-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40654627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (R)-2-Amino-3-(2,4-dinitrophenyl)propanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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